4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one

• IUPAC Name: 8-methyl-4-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),5-dien-2-one
• InChI: InChI=1S/C12H16N2OS/c1-13-9-6-8-16-11(9)12(15)14-7-4-2-3-5-10(13)14/h6,8,10H,2-5,7H2,1H3
• InChI Key: SLZDUWLKTVRKDI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCCCN2C(=O)C3=C1C=CS3
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol

Description

4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The mechanism of action of 4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one is not fully understood. However, research has shown that this compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Research has shown that this compound has anti-inflammatory and analgesic effects. This compound inhibits the production of prostaglandins, which are involved in inflammation and pain. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to tumor cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one in lab experiments include its anti-inflammatory, analgesic, and anti-cancer properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

Future research on 4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one could focus on identifying its potential therapeutic applications in the treatment of pain and inflammation-related disorders, as well as cancer. Additionally, further research could focus on understanding the compound's mechanism of action and potential toxicity, as well as developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one involves a multi-step process. The first step involves the reaction of 2-aminothiophene with ethyl acetoacetate in the presence of a base to form 2-ethylthio-4-methyl-5-oxo-1,2,4,5-tetrahydrothieno[2,3-d]pyrimidine-6-carboxylic acid ethyl ester. This intermediate is then treated with hydrazine hydrate to form this compound.

Scientific Research Applications

4-methyl-4a,5,6,7,8,9-hexahydrothieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one has been studied for its potential therapeutic applications. Research has shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has been shown to have anti-cancer properties, making it a potential candidate for the treatment of cancer.